Cas no 150324-18-8 (Ethyl 8(Z)-eicosenoate)
Ethyl 8(Z)-eicosenoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 8(Z)-eicosenoate
- 8-Eicosenoic acid, ethyl ester, (Z)- (9CI)
- 8-Cis-Eicosenoic Ethyl Ester
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- Inchi: 1S/C22H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h14-15H,3-13,16-21H2,1-2H3/b15-14-
- InChI Key: BHJBZFWYZQXWEU-PFONDFGASA-N
- SMILES: C(OCC)(=O)CCCCCC/C=C\CCCCCCCCCCC
Experimental Properties
- Density: 0.870±0.06 g/cm3(Predicted)
- Boiling Point: 414.9±24.0 °C(Predicted)
Ethyl 8(Z)-eicosenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y23838-25mg |
Ethyl 8(Z)-eicosenoate |
150324-18-8 | 99% | 25mg |
¥2160.0 | 2024-06-07 | |
| Larodan | 30-2008-7-25mg |
Ethyl 8(Z)-eicosenoate |
150324-18-8 | >99% | 25mg |
€104.00 | 2025-03-07 |
Ethyl 8(Z)-eicosenoate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Ethyl 8(Z)-eicosenoate
Ethyl 8(Z)-eicosenoate (CAS No. 150324-18-8): A Comprehensive Overview
Ethyl 8(Z)-eicosenoate, identified by the chemical compound code CAS No. 150324-18-8, is a specialized organic ester that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, holds promise in various applications ranging from pharmaceuticals to industrial chemistry. The detailed exploration of Ethyl 8(Z)-eicosenoate not only underscores its chemical properties but also highlights its potential role in advancing scientific and medical innovations.
The molecular structure of Ethyl 8(Z)-eicosenoate consists of a long-chain fatty acid esterified with ethanol. The presence of the (Z)-configuration at the 8th carbon position contributes to its distinct chemical behavior and reactivity. This configuration is particularly significant in the context of lipid chemistry, where stereochemistry plays a crucial role in biological interactions. The compound's long aliphatic chain makes it a valuable candidate for studies involving membrane dynamics and lipid-based drug delivery systems.
Recent research has highlighted the potential applications of Ethyl 8(Z)-eicosenoate in the development of novel therapeutic agents. Its structural similarity to naturally occurring fatty acids suggests that it could serve as a precursor or intermediate in synthesizing bioactive molecules. For instance, studies have explored its use in creating lipid-based nanoparticles for targeted drug delivery, which is a critical aspect in enhancing the efficacy of cancer therapies. The compound's ability to integrate into biological membranes without causing significant toxicity makes it an attractive option for such applications.
In addition to its pharmaceutical potential, Ethyl 8(Z)-eicosenoate has shown promise in agricultural chemistry. Its derivatives have been investigated for their role in plant growth regulation and stress response mechanisms. The compound's interaction with plant cell membranes suggests that it could modulate processes such as nutrient uptake and stress tolerance, thereby improving crop yield and resilience. This dual applicability across pharmaceuticals and agriculture underscores the versatility of Ethyl 8(Z)-eicosenoate as a research subject.
The synthesis of Ethyl 8(Z)-eicosenoate involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as stereoselective esterification are employed to achieve the desired (Z)-configuration. These synthetic processes not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such specialized molecules. The precision required in its synthesis underscores its importance in high-value applications where purity and structural integrity are paramount.
From a regulatory perspective, Ethyl 8(Z)-eicosenoate falls under standard chemical safety guidelines, ensuring that its handling and application are conducted with appropriate precautions. The compound's stability under various conditions makes it suitable for diverse research environments, provided that standard laboratory practices are followed. Its non-toxic nature further reduces concerns related to handling and disposal, making it an environmentally friendly option for industrial and research applications.
The future prospects of Ethyl 8(Z)-eicosenoate are promising, with ongoing studies exploring its role in cutting-edge fields such as nanomedicine and green chemistry. As research continues to uncover new applications, this compound is poised to play a significant role in advancing both scientific knowledge and practical solutions across multiple industries. The collaborative efforts of chemists, biologists, and engineers will be crucial in harnessing its full potential.
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